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Compound of Interest

Compound Name: 2-Octanone

Cat. No.: B155638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-octanone, a ketone with diverse
applications in research and industry. This document outlines its fundamental chemical
properties, detailed synthesis protocols, and a key analytical workflow, presented in a format
tailored for scientific and research professionals.

Core Chemical and Physical Properties

2-Octanone, also known as methyl hexyl ketone, is a colorless liquid with a characteristic fruity,
apple-like odor. Its fundamental identifiers and key physicochemical properties are summarized
below for easy reference.
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Property Value Reference
CAS Number 111-13-7 (11121131141
Molecular Formula CsH160 [1112]14]
Molecular Weight 128.21 g/mol [4]

Density 0.819 g/mL at 25 °C [5]

Boiling Point 173 °C [6]

Melting Point -16 °C

Solubility in Water 0.899 g/L at 20 °C

Appearance Colorless liquid

Odor Fruity, apple-like

Synthesis of 2-Octanone: Experimental Protocols

The synthesis of 2-octanone can be achieved through various chemical reactions. Below are
detailed experimental protocols for two common methods: the Wacker-Tsuji oxidation of 1-
octene and the hydration of 1-octyne.

Wacker-Tsuji Oxidation of 1-Octene

This method utilizes a palladium-iron catalyst system for the oxidation of the terminal alkene, 1-
octene, to the corresponding methyl ketone, 2-octanone.[7][8]

Materials:

1-Octene

Palladium(ll) chloride (PdClI2)

Iron(lIl) citrate monohydrate (Fe(lll) citrate-nH20)

1,2-Dimethoxyethane (DME)
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o Water (H20)

e Oxygen (0O2) gas

e Syringe pump

Procedure:

To a reaction vessel, add PdClIz (5 mol %) and Fe(lll) citrate-nH20 (5 mol %).

e Purge the vessel with Oz gas (1 atm).

e Add a 3:1 mixture of DME and Hz0 to the reaction vessel and stir at room temperature.

e Using a syringe pump, slowly add 1-octene to the reaction mixture over a period of 5 hours.
» Continue stirring the mixture for an additional hour after the addition of 1-octene is complete.

e Upon completion, the product, 2-octanone, can be isolated and purified using standard
techniques such as extraction and column chromatography. This method has been reported
to yield up to 97% of 2-octanone.[7][8]

Synthesis from 1-Octyne

This protocol describes the conversion of the terminal alkyne, 1-octyne, to 2-octanone.

Materials:

1-Octyne

Formic acid

Dichloromethane (CHzCl2)

Water

Sodium carbonate solution

Magnesium sulfate (MgSOa)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.3c07577
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634151/
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

In a suitable reaction vessel equipped with a reflux condenser, heat a mixture of 1-octyne
(7.5 g) and formic acid (100 mL) in an oil bath at 100 °C.

» Monitor the progress of the reaction using gas chromatography (GC) until all the starting
material is consumed (approximately 6 hours).

e Cool the reaction mixture to room temperature and dilute with CH2Cl> (170 mL).

o Wash the organic solution sequentially with water, sodium carbonate solution, and again with
water.

e Dry the organic layer over MgSOea.
» Remove the solvent by evaporation under reduced pressure.

o Distill the residue (boiling point 171-173 °C) to yield pure 2-octanone. This procedure can
result in an 85% yield.

Analytical Workflow: 2-Octanone as a Volatile
Biomarker

2-Octanone is a volatile organic compound (VOC) that has been identified as a potential
biomarker in exhaled breath for the diagnosis of certain diseases, such as lung cancer.[9][10]
The following workflow outlines a typical analytical procedure for the detection and
quantification of 2-octanone in biological samples using gas chromatography-mass
spectrometry (GC-MS).[11][12]

Caption: Workflow for the analysis of 2-octanone as a volatile biomarker.

Chemical Pathway: Wacker-Tsuji Oxidation

The Wacker-Tsuji oxidation is a key industrial process and a valuable synthetic tool in organic
chemistry. The following diagram illustrates the catalytic cycle for the synthesis of 2-octanone
from 1-octene.[13][14]
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Caption: Catalytic cycle of the Wacker-Tsuji oxidation for 2-octanone synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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